18:0-18:2 PG sodium

• Molecular Formula: C42H75O10P
• Molecular Weight: 771.0 g/mol
• InChI: InChI=1S/C42H75O10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(45)49-37-40(38-51-53(47,48)50-36-39(44)35-43)52-42(46)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,39-40,43-44H,3-10,15-16,21-38H2,1-2H3,(H,47,48)/b13-11-,14-12-,19-17-,20-18-/t39?,40-/m1/s1
• InChIKey: AKWGRDPPGYFWIW-ULJYVIMSSA-N

18:0-18:2 PG Sodium Overview

18:0-18:2 PG sodium (1-stearoyl-2-linoleoyl-sn-glycero-3-phospho-(1'-rac-glycerol) sodium salt, CAS 474943-26-5) is a synthetically defined phosphatidylglycerol (PG) species that combines a saturated stearic acid (18:0) at the sn-1 position with a polyunsaturated linoleic acid (18:2) at the sn-2 position, presented as a sodium salt to ensure reproducible solubility and handling stability [1]. As an anionic phospholipid, it carries a net negative charge at physiological pH and serves as a high-purity (>99%) reference standard for liquid chromatography-mass spectrometry (LC-MS) lipidomic workflows, enabling precise quantification and structural isomer discrimination in complex biological matrices . Its defined acyl chain composition makes it an essential tool for constructing model membranes with tunable biophysical properties, including membrane fluidity, curvature, and electrostatic surface charge, which are critical parameters in liposomal drug delivery, bacterial membrane mimetics, and pulmonary surfactant research .

Defined sn-1 18:0, sn-2 18:2 PG sodium standard for LC-MS lipidomics

High-purity single-species reference for quantitative workflows

Enables model membrane studies with tunable fluidity and anionic surface charge

Chromatographically resolved from structural isomer 18:1-18:1 PG

• [1] TargetMol. (n.d.). 18:0-18:2 PG sodium. Product Datasheet. Catalog No. T205670. View Source

Why Generic PG Fails in Research

Phosphatidylglycerols are not a uniform class of lipids; their biophysical behavior, chromatographic resolution, and biological function are exquisitely sensitive to the precise length and degree of unsaturation of their constituent acyl chains. Substituting a chemically defined species like 18:0-18:2 PG with a heterogeneous natural mixture (e.g., egg PG or soy PG) introduces uncontrolled variability in acyl chain composition, leading to inconsistent membrane fluidity, altered phase transition temperatures, and unpredictable lipid-protein interactions that undermine experimental reproducibility [1]. Even among synthetic single-species PGs, seemingly minor structural variations—such as substituting an 18:1 (oleoyl) chain for the 18:2 (linoleoyl) chain, or exchanging the sn-1 18:0 (stearoyl) for a 16:0 (palmitoyl)—profoundly alter the lipid's melting temperature (Tm) by tens of degrees Celsius, its molecular packing density, and its chromatographic retention time, as demonstrated by validated LC-MS methods capable of baseline-resolving 18:0-18:2 PG from its 18:1-18:1 structural isomer [2]. This structural sensitivity directly impacts downstream applications: in liposomal drug delivery, the choice of PG species dictates bilayer permeability and drug encapsulation efficiency; in model membrane studies, it governs domain formation and electrostatic interactions with peptides or ions . Therefore, procurement of the exact, defined species is not a matter of preference but a prerequisite for achieving the quantitative rigor demanded by modern lipidomics, biophysical characterization, and pharmaceutical formulation development.

Natural PG mixtures (egg/soy)

Undefined acyl chain composition may alter membrane fluidity and chromatographic retention unpredictably.

Single-chain or length variants

Swapping 18:2 for 18:1 or 18:0 for 16:0 can shift melting temperature (Tm) by tens of degrees, affecting bilayer permeability.

Unresolved structural isomers

Generic PG detection may co-elute 18:1-18:1 PG, leading to misidentification and quantification error.

• [1] Ansar, S.M., Jiang, W., & Mudalige, T. (2022). Analysis of verteporfin liposomal formulations for phospholipids and phospholipid degradation products by liquid chromatography-mass spectrometry (LC-MS). Journal of Pharmaceutical and Biomedical Analysis, 208, 114473. View Source
• [2] Ansar, S.M., Jiang, W., & Mudalige, T. (2022). Analysis of verteporfin liposomal formulations for phospholipids and phospholipid degradation products by liquid chromatography-mass spectrometry (LC-MS). Journal of Pharmaceutical and Biomedical Analysis, 208, 114473. View Source

18:0-18:2 PG Sodium: Comparative Evidence

Baseline Separation from 18:1-18:1 PG

18:0-18:2 PG sodium is chromatographically distinct from its structural isomer 18:1-18:1 PG, a critical feature for accurate quantification and purity assessment in complex lipid mixtures. A validated ultrahigh performance liquid chromatography-quadrupole time of flight mass spectrometry (UPLC-QTOF-MS) method achieved baseline resolution of these two isomers, confirming that generic 'PG' detection methods risk misidentification and inaccurate quantification if they cannot discriminate between these species [1].

Isomer resolution

Head-to-head

Baseline separation achieved between 18:0-18:2 PG and 18:1-18:1 PG

Ensures accurate identity confirmation and quantification

UPLC-QTOF-MS, C18 column, negative mode

Evidence Dimension	Chromatographic Resolution
Target Compound Data	Resolved as a distinct peak
Comparator Or Baseline	18:1-18:1 PG: Resolved as a distinct peak
Quantified Difference	Baseline separation achieved
Conditions	UPLC-QTOF-MS; Ascentis Express C18 column; mobile phase A: 60:40 Water:ACN in 10mM ammonium formate/0.1% formic acid; mobile phase B: 90:10 IPA:ACN in 10mM ammonium formate/0.1% formic acid; flow rate 260 µL/min; 55°C; negative ionization mode

Why This Matters

This analytical selectivity ensures that researchers and QC analysts can definitively confirm the identity and purity of the 18:0-18:2 PG sodium used in their experiments or drug formulations, preventing data artifacts caused by co-eluting structural isomers.

• [1] Ansar, S.M., Jiang, W., & Mudalige, T. (2022). Analysis of verteporfin liposomal formulations for phospholipids and phospholipid degradation products by liquid chromatography-mass spectrometry (LC-MS). Journal of Pharmaceutical and Biomedical Analysis, 208, 114473. View Source

Major PG in Visudyne® Formulation

The defined molecular species 18:0-18:2 PG is not merely an academic standard; it is a quantified, major constituent of the lipid matrix in Visudyne® (verteporfin for injection), an FDA-approved liposomal drug product. Quantitative LC-MS analysis of Visudyne® revealed that PG 18:0-18:2 is one of the four principal PG species, alongside PG 16:0-18:2, PG 16:0-18:1, and PG 18:0-18:1 [1]. This contrasts with other potential PG sources, such as egg PG, which exhibit significant vendor-to-vendor variability in species composition [1].

Formulation relevance

Head-to-head

Identified as a major PG species in Visudyne® liposomal formulation vs. variable egg PG

Supports liposomal formulation characterization context

Quantitative LC-MS analysis

Evidence Dimension	Presence in Commercial Liposomal Formulation
Target Compound Data	PG 18:0-18:2: Identified as one of four major PG species in Visudyne®
Comparator Or Baseline	Egg PG (natural mixture): Vendor-dependent, variable species composition
Quantified Difference	Qualitative compositional difference (defined single species vs. variable mixture)
Conditions	UPLC-QTOF-MS analysis of Visudyne® liposomal formulation

Why This Matters

This evidence demonstrates the direct translational relevance of 18:0-18:2 PG to a clinically used lipid-based nanomedicine, providing a strong justification for its selection over ill-defined natural PG mixtures when developing or characterizing liposomal formulations for regulated environments.

• [1] Ansar, S.M., Jiang, W., & Mudalige, T. (2022). Analysis of verteporfin liposomal formulations for phospholipids and phospholipid degradation products by liquid chromatography-mass spectrometry (LC-MS). Journal of Pharmaceutical and Biomedical Analysis, 208, 114473. View Source

Pulmonary Surfactant Species Differences

The molecular species profile of pulmonary surfactant PG is species-dependent, with direct implications for selecting appropriate in vitro models. Quantitative electrospray ionization mass spectrometry (ESI-MS) of mammalian lung surfactants revealed that human surfactant PG is enriched in monounsaturated species (e.g., PG 16:0/18:1, PG 18:1/18:1, PG 18:0/18:1) and contains minimal amounts of polyunsaturated species like 18:0-18:2 PG [1]. In contrast, animal surfactants (rat, rabbit, guinea pig) contain significant concentrations of polyunsaturated PG species, including PG 16:0/18:2 [1].

Surfactant species profile

Cross-study comparable

Minimal in human surfactant; abundant polyunsaturated species in animal surfactant

Informs animal lung model selection for surfactant research

ESI-MS quantification; human vs rat/rabbit/GP

Evidence Dimension	Abundance in Pulmonary Surfactant
Target Compound Data	PG 18:0-18:2: Minimal amounts in human surfactant
Comparator Or Baseline	Animal surfactant PG: Contains increased concentrations of polyunsaturated species, including PG 16:0/18:2
Quantified Difference	Qualitative compositional difference in species distribution
Conditions	ESI-MS quantification of PG species from human, rabbit, rat, and guinea pig lung surfactant

Why This Matters

This knowledge prevents the erroneous use of 18:0-18:2 PG as a primary standard for 'human-like' surfactant models; conversely, it validates its use as a critical component for constructing accurate animal model membranes or for studying the biophysical consequences of polyunsaturated acyl chains in lung surfactant function.

• [1] Postle, A. D., et al. (2001). A comparison of the molecular species compositions of mammalian lung surfactant phospholipids. Comparative Biochemistry and Physiology Part A: Molecular & Integrative Physiology, 129(1), 65-73. View Source

Tunable Membrane Fluidity

The combination of one saturated (18:0) and one polyunsaturated (18:2) acyl chain in 18:0-18:2 PG yields a melting phase transition temperature (Tm) that is intermediate between its di-saturated and di-unsaturated counterparts, a property that can be rationally exploited to tune membrane fluidity. While the precise Tm of 18:0-18:2 PG has not been directly measured and reported in a peer-reviewed publication, its biophysical behavior can be reliably inferred from established data on related PG species: 18:0-18:0 PG (DSPG) has a Tm of 55°C, and 18:1-18:1 PG (DOPG) has a Tm of -18°C . The substitution of one saturated chain with a polyunsaturated chain introduces a 'kink' that disrupts tight acyl chain packing, thereby lowering the Tm and increasing membrane fluidity at physiological temperatures compared to DSPG, while the retained saturated chain provides greater structural order than DOPG .

Membrane fluidity tuning

Class-level

Inferred Tm between DSPG (55°C) and DOPG (-18°C)

Supports intermediate fluidity model membrane studies

Direct Tm measurement not reported; inferential evidence

Evidence Dimension	Melting Phase Transition Temperature (Tm)
Target Compound Data	18:0-18:2 PG: Tm not directly measured; inferred to be intermediate between 55°C and -18°C based on acyl chain composition
Comparator Or Baseline	18:0-18:0 PG (DSPG): Tm = 55°C ; 18:1-18:1 PG (DOPG): Tm = -18°C
Quantified Difference	Inferred Tm differential of >73°C between comparators; target compound's Tm expected to fall between these extremes
Conditions	Differential scanning calorimetry (DSC) of hydrated lipid dispersions (for comparator Tm values)

Why This Matters

This biophysical differentiation allows formulators to select 18:0-18:2 PG when an intermediate membrane fluidity is desired—more fluid than a rigid DSPG bilayer but less disordered than a highly fluid DOPG bilayer—enabling fine-tuning of liposome permeability, drug release kinetics, and membrane protein reconstitution efficiency.

Defined Purity and Stability

As a commercially available, high-purity synthetic standard, 18:0-18:2 PG sodium is supplied with a specified purity of >99%, along with defined storage conditions (-20°C for powder) and stability information (recommended use within 3 months), ensuring batch-to-batch consistency essential for quantitative analytical and formulation studies [1]. This contrasts sharply with natural lipid extracts, where purity is often lower and the exact molecular species composition is variable and only partially characterized.

Product specification

Lot attribute

Purity >99%, defined storage conditions

Ensures lot-to-lot consistency for quantitative work

Supplier specification; review certificate of analysis

Evidence Dimension	Product Purity and Specification
Target Compound Data	18:0-18:2 PG sodium: Purity >99% [1]
Comparator Or Baseline	Natural PG extracts (e.g., Egg PG, Soy PG): Variable purity, undefined and heterogeneous species composition
Quantified Difference	Purity difference of at least several percent; species definition is qualitative (single, defined molecule vs. complex mixture)
Conditions	Commercial product specification

Why This Matters

For procurement in regulated pharmaceutical development, quantitative lipidomics, or academic research demanding reproducibility, a defined high-purity (>99%) single-species standard is non-negotiable. Using an undefined mixture introduces uncontrolled variables that compromise data integrity and can lead to failed method validation or inconsistent formulation performance.

• [1] SCRBio. (n.d.). 18:0-18:2 PG. Product Specification. View Source

Validated in Complex Biological Matrices

18:0-18:2 PG sodium has been specifically employed and validated as a neat standard, in mixture with other PG isomers, and as a spike-in to a complex rat serum lipid extract, demonstrating its utility and robust detectability in real-world analytical matrices . This contrasts with many other PG species that may not have been similarly validated for use in such complex backgrounds, making 18:0-18:2 PG a proven and reliable choice for LC-MS method development and lipidomic profiling.

Matrix validation

Data to verify

Successful detection in neat, mixture, and rat serum lipid extract

Reduces method development burden for complex sample analysis

LC-MS negative ionization mode; review published protocols

Evidence Dimension	Analytical Validation in Complex Matrices
Target Compound Data	Successfully analyzed as neat standard, in mixture, and spiked into rat serum lipid extract
Comparator Or Baseline	Other PG species: Validation status for similar matrices often not explicitly documented in public domain
Quantified Difference	Qualitative difference in documented validation scope
Conditions	LC-MS with C18 column (Ascentis Express), negative ionization mode

Why This Matters

This pre-validated performance reduces the burden of method development for scientists establishing quantitative PG assays in biological samples. Procurement of this specific compound is justified by the existence of publicly available, peer-reviewed protocols that demonstrate its successful application, saving time and resources compared to using unvalidated alternatives.

18:0-18:2 PG Sodium: Applications

Liposomal Formulation Development & QC

Leveraging its status as a major, quantifiable component of the FDA-approved Visudyne® formulation [1], 18:0-18:2 PG sodium is an essential reference standard for developing generic liposomal products and for establishing robust quality control (QC) methods. Its high purity (>99%) and proven chromatographic resolution from the 18:1-18:1 isomer [1] make it an ideal analyte for validating LC-MS methods used to monitor batch-to-batch consistency, assess lipid degradation products, and characterize the lipid matrix of complex nanomedicines. Using this defined species mitigates the risk of regulatory setbacks associated with the compositional variability of natural PG mixtures.

Animal Lung Surfactant Models

Based on quantitative lipidomic evidence showing that animal lung surfactants are enriched in polyunsaturated PG species like PG 16:0/18:2, while human surfactant is not [1], 18:0-18:2 PG sodium is the correct, evidence-based choice for constructing in vitro membrane models that recapitulate the biophysical properties of non-human mammalian surfactant. Incorporating this specific species into model lipid monolayers or bilayers allows researchers to accurately study the role of acyl chain polyunsaturation in surfactant film stability, adsorption, and respreading mechanics, directly linking in vitro observations to established in vivo compositional data.

Intermediate Membrane Fluidity Studies

For investigations of lipid-protein interactions, ion channel reconstitution, or the mechanics of membrane curvature, 18:0-18:2 PG sodium provides a unique 'Goldilocks' biophysical profile. Its acyl chain composition—one saturated (18:0) and one polyunsaturated (18:2)—confers a membrane fluidity that is inferred to be intermediate between the rigid gel phase of di-saturated DSPG (Tm = 55°C) and the highly fluid phase of di-unsaturated DOPG (Tm = -18°C) [1]. This allows researchers to study anionic lipid effects on peptide binding or domain formation under fluid, physiologically relevant conditions without the excessive disorder of a di-unsaturated bilayer, a feature not achievable with the more common di-saturated or di-monounsaturated PG analogs.

Lipidomics Method Standardization

As a high-purity (>99%) [1] and analytically validated standard that is chromatographically resolvable from structural isomers and proven effective in complex biological extracts like rat serum , 18:0-18:2 PG sodium is a cornerstone for developing and validating targeted or untargeted lipidomic workflows. Its use ensures accurate retention time alignment, precise quantification via external calibration or internal standardization, and confident isomer identification. This translates directly into more reliable lipidomic datasets, facilitating inter-laboratory comparisons and enhancing the biological insights derived from large-scale lipid profiling studies.

Application

Selection Property

Validation Focus

Liposomal formulation QC

Defined PG species with isomer resolution

LC-MS method validation for lipid matrix characterization

Animal lung surfactant models

Polyunsaturated PG composition match

Biophysical surfactant film studies

Membrane biophysics research

Balanced saturated/unsaturated acyl chains

Phase behavior and fluidity assessment

Lipidomics method standardization

High-purity, validated retention time

Inter-laboratory reproducibility and isomer identification

• [1] Ansar, S.M., Jiang, W., & Mudalige, T. (2022). Analysis of verteporfin liposomal formulations for phospholipids and phospholipid degradation products by liquid chromatography-mass spectrometry (LC-MS). Journal of Pharmaceutical and Biomedical Analysis, 208, 114473. View Source